BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Data for 4-[Bis(4-
methoxyphenyl)amino]benzaldehyde

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest |

4-[Bis(4-
Compound Name: methoxyphenyl)amino]benzaldehy
de

Cat. No.: B1279523

\ J

This document provides a concise technical overview of the key physicochemical properties of
4-[Bis(4-methoxyphenyl)amino]benzaldehyde, a compound relevant to researchers and
professionals in materials science and chemical synthesis.

Physicochemical Properties

The fundamental molecular properties of 4-[Bis(4-methoxyphenyl)amino]benzaldehyde
have been determined and are summarized below. This data is essential for accurate
experimental design, stoichiometric calculations, and analytical characterization.

Property Value Source
Molecular Weight 333.38 g/mol [1][2]
Molecular Formula C21H1sNO3 [1112][3]
CAS Number 89115-20-8 [1][21[3]
Synonym 4-Formyl-4',4"-

dimethoxytriphenylamine

Compound Composition and Molecular Weight
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The molecular weight of a compound is derived from the sum of the atomic weights of its
constituent atoms. The diagram below illustrates the relationship between the elemental
composition of 4-[Bis(4-methoxyphenyl)amino]benzaldehyde and its final calculated

molecular weight.

Elemental Composition (C21H19NO3)
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Elemental contribution to the final molecular weight.

Experimental Protocols & Signhaling Pathways

Detailed experimental protocols for synthesis or specific applications, as well as biological
signaling pathway information, are beyond the scope of a query focused on the compound's
intrinsic molecular weight. Such information would be pertinent to studies involving the use or
synthesis of 4-[Bis(4-methoxyphenyl)amino]benzaldehyde, which is noted as a material
building block, particularly for small molecule semiconductors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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